Cas no 2803829-73-2 (3-(azetidin-3-yl)cyclobutan-1-one)

• Product Name: 3-(azetidin-3-yl)cyclobutan-1-one
• CAS No: 2803829-73-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6622747
• PubChem ID: 165737779
• Update Time: 2025-06-14

3-(azetidin-3-yl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)cyclobutan-1-one

• Inchi： 1S/C7H11NO/c9-7-1-5(2-7)6-3-8-4-6/h5-6,8H,1-4H2
• InChI Key： SJTAHSMEDBPTMK-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2CNC2)C1

Additional information on 3-(azetidin-3-yl)cyclobutan-1-one

Recent Advances in the Synthesis and Applications of 3-(azetidin-3-yl)cyclobutan-1-one (CAS: 2803829-73-2)

3-(azetidin-3-yl)cyclobutan-1-one (CAS: 2803829-73-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold combines the azetidine and cyclobutanone moieties, offering a versatile platform for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-(azetidin-3-yl)cyclobutan-1-one via a [3+2] cycloaddition reaction, achieving high yields and excellent enantioselectivity. The researchers highlighted the compound's utility as a building block for the development of sigma-1 receptor ligands, which are implicated in neuropathic pain and neurodegenerative diseases. The study also reported preliminary in vitro data showing promising binding affinity and selectivity profiles.

In another recent investigation, scientists explored the derivatization of 3-(azetidin-3-yl)cyclobutan-1-one to create a series of novel kinase inhibitors. The rigid bicyclic structure was found to confer favorable pharmacokinetic properties, including improved metabolic stability and blood-brain barrier penetration. These findings were presented at the 2024 American Chemical Society National Meeting, with particular emphasis on applications in glioblastoma treatment.

The compound's unique stereochemistry has also been exploited in asymmetric catalysis. A 2024 Nature Catalysis paper described its use as a chiral auxiliary in the synthesis of complex natural products, demonstrating remarkable diastereoselectivity in key bond-forming reactions. This application expands the utility of 2803829-73-2 beyond pharmaceutical applications into the realm of synthetic methodology development.

Ongoing preclinical studies are investigating the safety profile of 3-(azetidin-3-yl)cyclobutan-1-one derivatives, with particular focus on their potential hepatotoxicity and CNS effects. Early results suggest that appropriate substitution patterns can mitigate these concerns while maintaining therapeutic efficacy. The compound's versatility continues to make it a valuable tool in medicinal chemistry, with potential applications ranging from small molecule therapeutics to targeted drug delivery systems.